molecular formula C10H13N3 B8791621 2,5,6,7-Tetramethylpyrazolo[1,5-a]pyrimidine

2,5,6,7-Tetramethylpyrazolo[1,5-a]pyrimidine

Cat. No.: B8791621
M. Wt: 175.23 g/mol
InChI Key: HTECBGWASLVTSX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,5,6,7-Tetramethylpyrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C10H13N3 and its molecular weight is 175.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H13N3

Molecular Weight

175.23 g/mol

IUPAC Name

2,5,6,7-tetramethylpyrazolo[1,5-a]pyrimidine

InChI

InChI=1S/C10H13N3/c1-6-5-10-11-8(3)7(2)9(4)13(10)12-6/h5H,1-4H3

InChI Key

HTECBGWASLVTSX-UHFFFAOYSA-N

Canonical SMILES

CC1=NN2C(=C(C(=NC2=C1)C)C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

12.6 g of 3-methyl-2,4-pentanedione, 30 cc of acetic acid and 9.6 g of 3-amino-5-methylpyrazole were introduced into a 100 ml three-necked round-bottomed flask fitted with a magnetic stirrer, a condenser and a thermometer. The medium was refluxed for 1 hour. The acetic acid was evaporated off and the product was taken up in 50 cc of petroleum ether. The solid was filtered off and washed with petroleum ether. Drying under vacuum and over phosphoric anhydride yielded 15 g of 2,5,6,7-tetramethylpyrazolo[1,5-a]pyrimidine (yield=85.7%).
Quantity
12.6 g
Type
reactant
Reaction Step One
Quantity
9.6 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One

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